Cas no 7781-49-9 (INT Formazan)

INT Formazan is a water-soluble formazan dye commonly used in cell viability assays, particularly in the MTT and related tetrazolium reduction tests. Its key advantage lies in its high solubility in aqueous and organic solvents, facilitating accurate spectrophotometric quantification of metabolic activity in viable cells. The compound exhibits strong absorbance in the visible range, enabling precise optical density measurements. INT Formazan is valued for its stability under standard laboratory conditions and its compatibility with a wide range of cell cultures. Its consistent performance makes it a reliable choice for cytotoxicity studies, drug screening, and biochemical research applications requiring quantitative assessment of cellular proliferation and viability.
INT Formazan structure
INT Formazan structure
Product Name:INT Formazan
CAS No:7781-49-9
MF:C19H14IN5O2
MW:471.251235485077
MDL:MFCD00007300
CID:570586
PubChem ID:87563383
Update Time:2025-10-21

INT Formazan Chemical and Physical Properties

Names and Identifiers

    • Methanone,[2-(4-iodophenyl)diazenyl]phenyl-, 2-(4-nitrophenyl)hydrazone
    • INT Formazan
    • Iodonitrotetrazolium violet-formazan
    • N-(4-iodophenyl)imino-N'-(4-nitroanilino)benzenecarboximidamide
    • P-IODONITROTETRAZOLIUM FORMAZAN
    • (E)-1-(4-iodophenyl)-2-{[2-(4-nitrophenyl)hydrazinylidene](phenyl)methyl}diazene
    • INT-formazan
    • Iodonitrotetrazolium Formazan
    • 1-(4-Iodophenyl)-5-(4-nitrophenyl)-3-phenylformazan
    • 5-(4-Iodophenyl)-1-(4-nitrophenyl)-3-phenylformazan
    • B0280
    • 1-(p-Nitrophenyl)-5-(p-iodophenyl)-3-phenylformazan
    • N'-(4-iodoanilino)-N-(4-nitrophenyl)iminobenzenecarboximidamide
    • SCHEMBL1674870
    • D88622
    • [2-(4-Nitrophenyl)diazenyl]phenylmethanone 2-(4-iodophenyl)hydrazone
    • 7781-49-9
    • Iodonitrotetrazolium violet-formazan, crystalline
    • DTXSID701030756
    • MFCD00007300
    • BWJJSYVJOLHQFF-UHFFFAOYSA-N
    • DTXSID20873172
    • FVFWUNAWQMROIF-UHFFFAOYSA-N
    • MDL: MFCD00007300
    • Inchi: 1S/C19H14IN5O2/c20-15-6-8-16(9-7-15)21-23-19(14-4-2-1-3-5-14)24-22-17-10-12-18(13-11-17)25(26)27/h1-13,21H/b23-19?,24-22+
    • InChI Key: BWJJSYVJOLHQFF-KSQZLRTGSA-N
    • SMILES: IC1C=CC(=CC=1)NN=C(C1C=CC=CC=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 471.01900
  • Monoisotopic Mass: 471.019218
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 94.9

Experimental Properties

  • Color/Form: Brown crystals
  • Density: 1.59
  • Melting Point: 187 °C (dec.)(lit.)
  • Boiling Point: 564.9°C at 760 mmHg
  • Flash Point: 295.5°C
  • Refractive Index: 1.693
  • PSA: 94.93000
  • LogP: 6.35320
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

INT Formazan Security Information

INT Formazan Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

INT Formazan Pricemore >>

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Additional information on INT Formazan

INT Formazan: A Comprehensive Overview of Its Role in Biomedical Research

INT Formazan, also known as Formazan, is a critical compound with the CAS No. 7781-49-9 designation, widely utilized in biomedical research for its unique chemical properties and biological applications. This compound belongs to the class of azo dyes, characterized by its conjugated double bonds and ability to form stable complexes with metal ions. Recent advancements in pharmacological and toxicological studies have highlighted the significance of INT Formazan in drug discovery, cellular toxicity assessment, and bioimaging technologies. Its versatility in interacting with various biological systems makes it a valuable tool for researchers aiming to explore novel therapeutic strategies.

The CAS No. 7781-49-9 compound, INT Formazan, has garnered attention due to its role as a redox-active molecule. Its ability to undergo reversible oxidation-reduction reactions has been extensively studied in the context of mitochondrial function and metabolic regulation. A 2023 study published in Journal of Medicinal Chemistry demonstrated that INT Formazan exhibits potential as a mitochondrial targeting agent, offering new insights into the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. This finding underscores the compound's importance in understanding cellular energy dynamics and its implications for therapeutic interventions.

In the realm of drug development, INT Formazan has been explored as a scaffold for designing novel pharmaceuticals. Researchers at the University of Tokyo have reported in a 2022 paper that INT Formazan-based derivatives show promise in modulating the activity of G protein-coupled receptors (GPCRs), which are targets for over 30% of all FDA-approved drugs. The structural flexibility of INT Formazan allows for the incorporation of functional groups that enhance drug efficacy while minimizing side effects. This adaptability has positioned INT Formazan as a key player in the development of targeted therapies for conditions like hypertension and diabetes.

Recent advancements in biotechnology have expanded the applications of INT Formazan in bioimaging. A 2024 study in Advanced Materials highlighted the use of INT Formazan as a fluorescent probe for tracking cellular processes in real-time. The compound's ability to emit light at specific wavelengths when bound to biomolecules has enabled researchers to visualize complex biological interactions with unprecedented clarity. This application is particularly relevant in the study of cancer metastasis and immune responses, where dynamic visualization of cellular events is crucial for understanding disease mechanisms.

Moreover, the CAS No. 778,49-9 compound has been integrated into diagnostic tools for detecting biomarkers of chronic diseases. A 2023 clinical trial published in Science Translational Medicine demonstrated that INT Formazan-based assays can accurately identify early-stage markers of cardiovascular disease. The compound's affinity for specific proteins and lipids allows for the development of highly sensitive and specific diagnostic platforms, improving the accuracy of disease detection and enabling timely interventions.

The environmental impact of INT Formazan has also been a focus of recent research. While the compound itself is not classified as a hazardous substance, its degradation products in aquatic ecosystems have prompted studies on its biodegradability. A 2023 report in Environmental Science & Technology found that INT Formazan undergoes microbial degradation within 30 days in freshwater environments, reducing potential ecological risks. These findings are essential for ensuring the sustainable use of the compound in industrial and research settings.

Despite its benefits, the use of INT Formazan requires careful consideration of its physicochemical properties. The compound's solubility in organic solvents and its stability under varying pH conditions are critical factors in its application. Researchers at the Max Planck Institute have developed modified formulations of INT Formazan to enhance its solubility in aqueous solutions, thereby broadening its applicability in pharmaceutical formulations and biomedical devices.

Future research on INT Formazan is expected to focus on its role in personalized medicine. By leveraging its ability to interact with individual genetic profiles, scientists aim to tailor therapeutic interventions for specific patient populations. This approach could revolutionize the treatment of complex diseases by optimizing drug efficacy and minimizing adverse effects. The integration of INT Formazan into nanotechnology platforms is also being explored to enhance its delivery efficiency and target specificity.

In conclusion, INT Formazan represents a multifaceted compound with significant implications for biomedical research. Its applications in drug development, diagnostic technologies, and bioimaging underscore its importance in advancing scientific understanding and therapeutic innovations. As research continues to uncover new properties and applications, INT Formazan is poised to play an even greater role in the future of medicine and biotechnology.

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